![molecular formula C18H12N2O4S2 B278676 4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate](/img/structure/B278676.png)
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate, also known as DBITC, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.
Mechanism of Action
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate's mechanism of action involves the activation of a cellular stress response pathway known as the Nrf2 pathway. This pathway is responsible for regulating the expression of genes that protect cells from oxidative stress and inflammation. This compound activates this pathway by modifying a specific protein called Keap1, which normally inhibits the Nrf2 pathway. By modifying Keap1, this compound allows Nrf2 to be activated, leading to the expression of protective genes.
Biochemical and Physiological Effects:
This compound's activation of the Nrf2 pathway has been shown to have various biochemical and physiological effects. It can increase the expression of antioxidant enzymes, reduce inflammation, and enhance cellular detoxification processes. These effects can have implications for cancer prevention and treatment, as well as for other diseases that involve oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate in lab experiments is its relatively low toxicity compared to other anticancer agents. However, its low solubility in water can make it difficult to work with in certain experiments. Additionally, its mechanism of action involves the modification of Keap1, which can complicate interpretation of results in experiments that involve the Nrf2 pathway.
Future Directions
There are several potential future directions for research on 4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate. One area of interest is its use in combination with other anticancer agents to enhance their effectiveness. Another direction is the investigation of its potential use in preventing or treating other diseases that involve oxidative stress and inflammation, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.
Synthesis Methods
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate can be synthesized through a multistep process that involves the reaction of 2-aminothiophene-3-carboxylic acid with thionyl chloride to form 2-thiophenecarbonyl chloride. This intermediate is then reacted with 4-aminobenzisothiazol-3(2H)-one to produce this compound.
Scientific Research Applications
4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]phenyl 2-thiophenecarboxylate has been studied for its potential use as an anticancer agent, as it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been investigated for its antibacterial, antifungal, and antiparasitic properties.
properties
Molecular Formula |
C18H12N2O4S2 |
---|---|
Molecular Weight |
384.4 g/mol |
IUPAC Name |
[4-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]phenyl] thiophene-2-carboxylate |
InChI |
InChI=1S/C18H12N2O4S2/c21-18(15-5-3-11-25-15)24-13-9-7-12(8-10-13)19-17-14-4-1-2-6-16(14)26(22,23)20-17/h1-11H,(H,19,20) |
InChI Key |
GWWVKSCKJIBPRD-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NC3=CC=C(C=C3)OC(=O)C4=CC=CS4 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2(=O)=O)NC3=CC=C(C=C3)OC(=O)C4=CC=CS4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.